3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride
Overview
Description
3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride, also known as AMIPH, is a synthetic compound with a wide range of applications in the scientific research field. It has been used in a variety of experiments due to its unique properties and advantages.
Scientific Research Applications
3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride has been used in a variety of scientific research applications due to its unique properties. It has been used in experiments involving the study of molecular structures, protein-protein interactions, enzyme activity, and drug-receptor interactions. It has also been used in the study of the structure and function of proteins, nucleic acids, and other biomolecules. In addition, it has been used in the study of the structure and function of enzymes and other proteins, as well as in the study of the pharmacology of drugs.
Mechanism of Action
The mechanism of action of 3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride is not yet fully understood. However, it is believed that the compound interacts with proteins and other biomolecules in order to alter their structure and function. This interaction can lead to changes in the activity of enzymes and other proteins, as well as changes in the pharmacological properties of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to interact with proteins and other biomolecules in order to alter their structure and function. This interaction can lead to changes in the activity of enzymes and other proteins, as well as changes in the pharmacological properties of drugs.
Advantages and Limitations for Lab Experiments
The use of 3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride in laboratory experiments has several advantages. First, it is relatively easy to synthesize, and it is relatively stable in solution. Second, it is relatively non-toxic, and it is not likely to cause any adverse effects on the human body. Third, it has a wide range of applications in scientific research, and it can be used to study the structure and function of proteins, nucleic acids, and other biomolecules. However, there are some limitations to the use of this compound in laboratory experiments. First, it is not very soluble in water, which can limit its use in certain experiments. Second, it is not very stable in solution, which can limit its use in certain experiments.
Future Directions
The future directions of 3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride research are numerous. First, further research into its mechanism of action and biochemical and physiological effects could lead to new and improved applications for the compound. Second, further research into its stability in solution could lead to new and improved ways of synthesizing and storing the compound. Third, further research into its interactions with proteins and other biomolecules could lead to new and improved ways of studying the structure and function of proteins, nucleic acids, and other biomolecules. Finally, further research into its pharmacological properties could lead to new and improved ways of studying the pharmacology of drugs.
Synthesis Methods
The synthesis of 3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride is a multi-step process that requires the use of several different reagents. The first step involves the reaction of 2-amino-5-methyl-1H-imidazol-4-yl chloride with 1-phenylpropan-1-one in the presence of pyridine in order to form the desired compound. This reaction is followed by the addition of hydrochloric acid to the reaction mixture in order to produce this compound hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride involves the condensation of 2-amino-5-methyl-1H-imidazole-4-carboxaldehyde with phenylacetyl chloride, followed by reduction of the resulting imine with sodium borohydride and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "2-amino-5-methyl-1H-imidazole-4-carboxaldehyde", "phenylacetyl chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-amino-5-methyl-1H-imidazole-4-carboxaldehyde with phenylacetyl chloride in the presence of a base such as triethylamine or pyridine to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in a suitable solvent such as ethanol or methanol to form the amine intermediate.", "Step 3: Quaternization of the amine intermediate with hydrochloric acid to form the final product, 3-(2-amino-5-methyl-1H-imidazol-4-yl)-1-phenylpropan-1-one hydrochloride." ] } | |
CAS RN |
2361634-50-4 |
Molecular Formula |
C13H16ClN3O |
Molecular Weight |
265.7 |
Purity |
95 |
Origin of Product |
United States |
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